8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one

• IUPAC Name: 8-bromo-3-methyl-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H8BrNO/c1-6-5-7-3-2-4-8(11)9(7)10(13)12-6/h2-5H,1H3,(H,12,13)
• InChI Key: AKZYODAXWHQLGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC=C2)Br)C(=O)N1
• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• CAS RN: 1597963-23-9

Description

8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one is a chemical compound with the CAS Number: 1597963-23-9. It has a molecular weight of 238.08.

Synthesis Analysis

There is a metal-free visible light-catalyzed green synthesis method of 3-position substituted 3,4-dihydroisoquinoline-1 (2H)-one compounds without metal participation. This method initially proposed the reaction mechanism of visible light-catalyzed free radical involvement.

Molecular Structure Analysis

The molecular formula of 8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one is C10H8BrNO. The InChI Code is 1S/C10H8BrNO/c1-6-5-7-3-2-4-8(11)9(7)10(13)12-6/h2-5H,1H3,(H,12,13).

Chemical Reactions Analysis

The reaction proceeds via single-electron transfer (SET) of the EosinY Na*, intermediate I participates in the catalytic cycle to form N • intermediate II, the excited state EosinY Na* gives an electron-generated reduced state of EosinY Na •−, subsequently N • and olefins undergo intramolecular free radical addition and cyclization to form carbon radical intermediate III, which undergoes SET again and loses an electron to obtain carbon anion intermediate IV and thus the photoredox catalyst regenerates.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

The compound 8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one and its derivatives have been extensively studied in the field of organic synthesis and chemical reactions. One study demonstrates the reactivity of related tetrahydroisoquinoline compounds with alkyllithium, leading to various products through 1,2 and 1,4 additions. This finding is crucial for understanding the chemical behavior of these compounds under different conditions and could be pivotal in synthesizing complex molecules for various applications, including medicinal chemistry (Orito et al., 2000).

Advanced Synthesis Techniques

A study by Glossop (2007) highlighted an advanced technique for synthesizing derivatives of 8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one. The research outlines a microwave-assisted synthesis approach, providing a more efficient and rapid method compared to traditional techniques. This is particularly relevant for accelerating the production of these compounds for further research and development in various scientific fields (Glossop, 2007).

Quantum Chemical Assessments

A computational assessment was conducted to understand the electronic structure of compounds structurally similar to 8-Bromo-3-methyl-1,2-dihydroisoquinolin-1-one. This type of research is fundamental for predicting the reactivity and stability of these compounds, which is crucial for their application in material science and pharmacology (Schöneboom et al., 2003).

Synthesis of Key Intermediates in Drug Discovery

The compound has also been mentioned in the context of drug discovery. Nishimura and Saitoh (2016) described the synthesis of a key intermediate in their drug discoveries, highlighting the compound's significance in the field of medicinal chemistry. The improved synthesis route they developed underscores the importance of these compounds in streamlining drug development processes (Nishimura & Saitoh, 2016).

Safety and Hazards

The compound has been classified under GHS07. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.